4-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1-amine

• IUPAC Name: 4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1-amine
• InChI: InChI=1S/C10H6F3N5/c11-10(12,13)7-8-16-17-9(14)18(8)6-4-2-1-3-5(6)15-7/h1-4H,(H2,14,17)
• InChI Key: AEGGOLBRZINYTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C3=NN=C(N23)N)C(F)(F)F
• Molecular Formula: C10H6F3N5
• DSSTOX Substance ID: DTXSID201326679
• Molecular Weight: 253.18 g/mol
• Solubility: 31 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 338773-46-9

Description

“4-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1-amine” is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline. It’s a part of a series of novel compounds synthesized as potential antiviral and antimicrobial agents.

Synthesis Analysis

The compound was synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol. The reaction mixture was stirred overnight.

Scientific Research Applications

Anticancer Properties

• 4-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1-amine exhibits promising anticancer potential. Researchers have explored its effects on various cancer cell lines, including breast cancer. .

Antimicrobial Activity

• The compound demonstrates antimicrobial properties against bacteria, fungi, and viruses. .

Analgesic and Anti-Inflammatory Effects

• Studies suggest that this molecule possesses analgesic and anti-inflammatory properties. .

Antioxidant Potential

• 4-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1-amine exhibits antioxidant activity, protecting cells from oxidative stress. .

Antiviral Applications

• Researchers have investigated its antiviral effects against specific viruses. .

Enzyme Inhibition

• The compound acts as an enzyme inhibitor, targeting enzymes such as carbonic anhydrase, cholinesterase, and alkaline phosphatase. .

Future Directions

The compound and its derivatives have shown promising results in antiviral and antimicrobial activities. Some of them exhibited cytotoxicity at concentration 160 μg/ml and showed promising antiviral activity. Therefore, it may be useful as a template for future design, optimization, and investigation to produce more potent anticancer analogs.

Mechanism of Action

Target of Action

The primary target of 4-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1-amine is the A2B receptor . A2B receptors are expressed in human microvascular endothelial cells, where they may regulate angiogenic factors such as basic fibroblast growth factor and vascular endothelial growth factor .

Mode of Action

The compound interacts with its targets, leading to changes in cellular processes. For instance, it has been suggested that the compound may intercalate DNA . This interaction could potentially disrupt the normal functioning of the DNA, leading to changes in gene expression and cellular behavior.

Biochemical Pathways

The compound’s action affects several biochemical pathways. It has been found to upregulate the pro-apoptotic Bcl-2-associated X protein (BAX) and caspase-3 and -9, and downregulate the pro-oncogenic cell survival Bcl-2 protein . These changes can lead to apoptosis, or programmed cell death, which is a crucial mechanism in controlling cell proliferation and tissue homeostasis.

Result of Action

The action of 4-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1-amine results in molecular and cellular effects. As mentioned, it can upregulate pro-apoptotic proteins and downregulate pro-oncogenic proteins, leading to apoptosis . This can result in the inhibition of tumor growth and metastasis, providing potential therapeutic benefits in the treatment of cancer .

Action Environment

The action, efficacy, and stability of 4-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1-amine can be influenced by various environmental factors. For instance, the presence of other compounds, such as amines and triazole-2-thiol, can affect the synthesis of the compound . Additionally, the compound’s activity can be influenced by the specific characteristics of the target cells, such as their genetic makeup and the presence of other signaling molecules .